Cas no 52584-20-0 (Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-)

• Product Name: Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-
• CAS No: 52584-20-0
• MF: C₃₄H₂₂O₆
• MW: 526.534889698029
• CID: 359292
• PubChem ID: 20508401
• Update Time: 2025-04-19

Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-[3-[2-oxo-2-(4-phenoxyphenyl)acetyl]phenyl]-2-(4-phenoxyphenyl)ethane-1,2-dione
• SCHEMBL11034320
• DTXSID10608238
• 1,1'-(1,3-Phenylene)bis[(4-phenoxyphenyl)ethane-1,2-dione]
• 52584-20-0
• Ethanedione, 1,1'-(1,3-phenylene)bis[2-(4-phenoxyphenyl)-

• Inchi： 1S/C34H22O6/c35-31(23-14-18-29(19-15-23)39-27-10-3-1-4-11-27)33(37)25-8-7-9-26(22-25)34(38)32(36)24-16-20-30(21-17-24)40-28-12-5-2-6-13-28/h1-22H
• InChI Key： DUQZPRDKOFQUSA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C(C(C1C=CC=C(C(C(C2C=CC(=CC=2)OC2C=CC=CC=2)=O)=O)C=1)=O)=O

Computed Properties

• Exact Mass: 526.14166
• Monoisotopic Mass: 526.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• PSA: 86.74